Cas no 1568045-18-0 ((1S)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol)

(1S)-1-Cycloheptyl-2,2,2-trifluoroethan-1-ol is a chiral fluorinated alcohol characterized by its cycloheptyl and trifluoromethyl substituents. The stereospecific (1S) configuration enhances its utility in asymmetric synthesis and pharmaceutical applications, where enantiopurity is critical. The trifluoroethyl group imparts increased metabolic stability and lipophilicity, making it valuable in medicinal chemistry for modulating drug properties. Its cycloheptyl moiety provides conformational flexibility, which can influence binding interactions in bioactive molecules. This compound serves as a versatile intermediate for constructing complex fluorinated scaffolds, particularly in the development of agrochemicals, specialty materials, and bioactive compounds. Its stability under various reaction conditions further underscores its synthetic utility.

(1S)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol structure

1568045-18-0 structure

Product Name:(1S)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol

CAS No:1568045-18-0

MF:C₉H₁₅F₃O

MW:196.210013628006

CID:5905193

PubChem ID:104373684

Update Time:2025-06-20

(1S)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

- (1S)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol
- 1568045-18-0
- EN300-1930144
- Inchi： 1S/C9H15F3O/c10-9(11,12)8(13)7-5-3-1-2-4-6-7/h7-8,13H,1-6H2/t8-/m0/s1
- InChI Key： MTYNWKANVRUABJ-QMMMGPOBSA-N
- SMILES： FC([C@H](C1CCCCCC1)O)(F)F

Computed Properties

Exact Mass: 196.10749958g/mol
Monoisotopic Mass: 196.10749958g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 20.2Å²

(1S)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol Pricemore >>

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Enamine	EN300-1930144-0.05g	(1S)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol	1568045-18-0	0.05g	$1068.0	2023-09-17
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